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Compound of Interest

Compound Name:
4-Methoxy-2,2'-bipyrrole-5-

carboxaldehyde

Cat. No.: B084116 Get Quote

An In-depth Technical Guide to 4-Methoxy-2,2'-
bipyrrole-5-carboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde, a pivotal molecule in natural product

biosynthesis, is gaining attention for its own inherent biological activities. This technical guide

provides a comprehensive overview of its chemical properties, synthesis, and biological

significance. It is intended to serve as a valuable resource for researchers in medicinal

chemistry, natural product synthesis, and drug discovery. This document summarizes key data,

outlines experimental protocols, and visualizes its central role in relevant biosynthetic

pathways.

Core Compound Identification
This section provides fundamental identification and physicochemical data for 4-Methoxy-2,2'-
bipyrrole-5-carboxaldehyde.
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Parameter Value Reference

CAS Number 10476-41-2 [1]

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.20 g/mol [1]

Appearance White powder [2]

Purity ≥99% (commercially available) [2][3]

Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of 4-
Methoxy-2,2'-bipyrrole-5-carboxaldehyde.

¹H NMR (DMSO-d₆) ¹³C NMR (DMSO-d₆) Mass Spectrometry

δ = 3.84 (3H, s) δ = 57.8 (q; OCH₃)

HRMS (positive ESI): m/z

calculated for C₁₀H₁₀N₂O₂Na:

213.0640 [M+Na]⁺; observed:

213.0631

δ = 6.12 (1H, d, J = 1.5 Hz) δ = 90.9 (d)

δ = 6.27 (1H, s) δ = 108.2 (d)

δ = 6.75 (1H, brs) δ = 109.3 (d)

δ = 6.91 (1H, brs) δ = 117.3 (s)

δ = 9.30 (1H, s) δ = 120.4 (d)

δ = 11.24 (1H, brs) δ = 123.4 (s)

δ = 11.42 (1H, brs) δ = 133.2 (s)

δ = 158.6 (s)

δ = 171.6 (d)
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Data sourced from:[4]

Synthesis and Biosynthesis
Chemical Synthesis
While several routes to substituted 2,2'-bipyrrole-5-carboxaldehydes have been developed, a

common strategy involves a Suzuki cross-coupling reaction.[5] A general workflow for this

approach is outlined below.

Starting Materials

Reaction Conditions

Substituted
5-bromopyrrole-2-carboxaldehyde

Pd Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., Na₂CO₃)

Solvent (e.g., Dioxane/Water)

Pyrrole-2-boronic acid
or its ester

4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde

Suzuki Cross-Coupling

Click to download full resolution via product page

General synthetic workflow for 2,2'-bipyrrole-5-carboxaldehydes.

Experimental Protocol Outline (based on related syntheses):[5]
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Preparation of Reactants: Synthesize or procure the necessary substituted 5-bromopyrrole-

2-carboxaldehyde and pyrrole-2-boronic acid derivative.

Degassing: Degas a solution of the reactants in a suitable solvent system (e.g., 10%

water/dioxane) to remove oxygen.

Catalyst and Base Addition: Add a palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0), and a base like sodium carbonate to the reaction

mixture.

Reaction: Stir the mixture at an elevated temperature (e.g., 100 °C) for several hours.

Workup: After cooling, pour the reaction mixture into water, adjust the pH to 7, and extract

the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with water and brine, dry over anhydrous

sodium sulfate, and evaporate the solvent. Purify the crude product using column

chromatography.

Biosynthesis
4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC) is a key intermediate in the biosynthesis

of prodiginine antibiotics, such as prodigiosin, in bacteria like Streptomyces coelicolor and

Serratia marcescens.[3][6] The biosynthesis is a bifurcated pathway where MBC is synthesized

independently and then condensed with another pyrrole derivative.[3][7]

The pathway to MBC begins with L-proline and malonyl-CoA.[2] Through a series of enzymatic

steps involving oxidation, methylation, and condensation, 4-hydroxy-2,2'-bipyrrole-5-

carbaldehyde (HBC) is formed, which is then methylated to yield MBC.[2]
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Biosynthetic pathway to 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC).

Biological Activity and Applications
Precursor to Bioactive Molecules
The primary role of 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde is as a direct precursor to a

wide range of biologically active natural products, including:

Prodiginines (e.g., Prodigiosin): These tripyrrole pigments exhibit immunosuppressive,

anticancer, antimicrobial, and antimalarial properties.[2]

Tambjamines: These marine alkaloids also show a variety of biological activities.[2]

The availability of synthetic routes to MBC and its analogs allows for the generation of novel,

unnatural prodiginines and tambjamines for structure-activity relationship (SAR) studies.[2]

Intrinsic Biological Activity
Recent studies have revealed that 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde possesses its

own biological activity. It has been identified as a natural product from Streptomyces albus that

can arrest the strobilation (the transition from polyp to jellyfish) of the moon jellyfish Aurelia

coerulea.[4]

Activity: The compound was shown to arrest strobilation and induce the formation of

abnormal tentacle-like structures in a dose-dependent manner.[4]
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Potency: The minimum effective concentration was determined to be 6.3 µM.[4]

Toxicity: Importantly, it did not exhibit significant cytotoxicity against the jellyfish polyps.[4]

The precise signaling pathway and mode of action for this activity are currently unknown and

are subjects for future investigation.[4] This discovery opens up new avenues for research into

the potential applications of this molecule, for instance, in the control of jellyfish blooms.[4]

Conclusion
4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde is more than just a biosynthetic intermediate; it

is a molecule with demonstrated biological activity and significant potential as a building block

for the synthesis of novel therapeutic agents. This guide provides the foundational knowledge

required for researchers to explore its synthesis, understand its biological context, and unlock

its potential in drug discovery and development. Further research into its molecular

mechanisms of action is warranted and could lead to new and exciting applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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